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Compound of Interest

Compound Name: Benzene, [(1-chloroethyl)thio]-

Cat. No.: B3047218

Application Notes and Protocols for 2-Chloroethyl
Phenyl Sulfide

These application notes provide comprehensive handling and safety procedures for 2-
chloroethyl phenyl sulfide (CAS No. 5535-49-9) for researchers, scientists, and drug
development professionals. Due to its hazardous nature, strict adherence to these protocols is
mandatory to ensure personnel safety and prevent environmental contamination.

Introduction and Chemical Profile

2-Chloroethyl phenyl sulfide is a colorless liquid with a pungent odor, primarily used as a
laboratory chemical and as a simulant for the chemical warfare agent sulfur mustard.[1][2][3] Its
structural similarity to sulfur mustard allows for safer research into the detection and
decontamination of chemical warfare agents.[1][3] However, it is a hazardous substance that is
harmful if swallowed, inhaled, or in contact with skin, and it causes severe skin burns and eye
damage.[4][5] This document outlines the essential safety protocols for its handling, storage,
and disposal.

Chemical and Physical Properties

The physical and chemical properties of 2-chloroethyl phenyl sulfide are summarized below.
This data is critical for understanding its behavior under various laboratory conditions.
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Property Value Reference
CAS Number 5535-49-9 [4][5][6]
Molecular Formula C8HOCIS [41051[7]
Molecular Weight 172.68 g/mol [61[7]
Appearance Clear, colorless liquid [41151[8]
Odor Pungent [41[5]
Boiling Point 90-91 °C @ 1 mmHg [1112]
Density 1.174 g/mL at 25 °C [11[2]

Refractive Index

n20/D 1.583

[1](2]

Flash Point

104 °C (219.2 °F) - closed cup

[417]

Solubility

Soluble in Chloroform. Slightly

soluble in water.

[5117]

Stability

Stable under normal

conditions. Moisture sensitive,

hygroscopic.

[4]

Hazard Identification and GHS Classification

2-Chloroethyl phenyl sulfide is classified as a hazardous substance. The hazard statements

and classifications from the Globally Harmonized System (GHS) are summarized below.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
. H311/H312: Toxic/Harmful in
Acute Toxicity, Dermal Category 3/4 ) )
contact with skin
o ) H331/H332: Toxic/Harmful if
Acute Toxicity, Inhalation Category 3/4 )
inhaled
) ) o H314: Causes severe skin
Skin Corrosion / Irritation Category 1B
burns and eye damage
Serious Eye Damage / H314: Causes severe skin
o Category 1
Irritation burns and eye damage
Carcinogenicity Category 1A H350: May cause cancer

Note: Classifications can vary slightly between suppliers.[2][3][4]

Experimental Protocols: Safe Handling and Use

Adherence to the following protocols is essential when working with 2-chloroethyl phenyl
sulfide.

Engineering Controls Protocol

e Primary Control: Always handle 2-chloroethyl phenyl sulfide inside a certified chemical fume
hood to minimize inhalation exposure.[4] The fume hood should have a face velocity of 80-
120 feet per minute.

o Ventilation: Ensure the laboratory is well-ventilated.[4][5]

o Safety Equipment: An emergency eyewash station and safety shower must be located in the
immediate work area and be readily accessible.[9][10]

Personal Protective Equipment (PPE) Selection and Use
Protocol
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A risk assessment should always precede the handling of this chemical. The following PPE is
mandatory.

» Hand Protection: Wear chemical-resistant gloves. Nitrile gloves may provide splash
protection, but for prolonged contact or immersion, laminate film gloves (e.g., Ansell Barrier)
are recommended.[11][12] Always inspect gloves for tears or holes before use and remove
them carefully to avoid skin contamination.[4][11]

e Eye and Face Protection: Wear chemical safety goggles that meet EU Standard EN166 or
NIOSH standards.[9][11] In addition, a full-face shield must be worn over the goggles when
there is a risk of splashing.[2][12]

« Skin and Body Protection: Wear a chemically resistant lab coat, preferably one that is fully
buttoned. Ensure that street clothes are fully covered. Do not wear shorts or open-toed
shoes in the laboratory.

» Respiratory Protection: If there is a risk of exposure above permissible limits, or if
engineering controls are not sufficient, a NIOSH-approved respirator with a type ABEK
(EN214387) filter is required.[2][11] A full-face supplied-air respirator is necessary if it is the
sole means of protection.[11]
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Start: Task involves
2-chloroethyl phenyl sulfide

Is the procedure
in a certified
chemical fume hood?

Yes

Mandatory Minimum PPE:
- Chemical Goggles
- Lab Coat
- Chemical-Resistant Gloves

STOP!
Do not proceed.
Consult EHS.

Is there a significant
splash risk?

Yes

Add Full-Face Shield No

Is there a risk of
aerosol or vapor generation?

Yes

Use NIOSH-approved
Respirator (Type ABEK filter)

Proceed with Caution

No
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Exposure Occurs!

What type of exposure?

Skin Inhalation Ingestion
A4 A4
Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing. Immediately flush eyes with water for Rinse mouth with water.

Flush skin with water for at least 15 min. at least 15 min, lifting eyelids.

Move person to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.

A

Seek Immediate Medical Attention
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Spill Occurs!

Assess Spill Size
& Immediate Danger

Minor Spill Major Spill
(<100 mL, contained) (>100 mL or uncontained)

1. Alert personnel in the area.
2. Wear appropriate PPE.
3. Cover with inert absorbent material
(sand, silica gel, vermiculite).

1. Evacuate immediate area.
2. Alert others and activate alarm.
3. Close lab doors and prevent entry.

4. Collect into a sealed container for disposal. = Gl ISmEmEng) [RNEEFarse J 2l

Await arrival of trained

Decontaminate spill area & dispose of waste as hazardous.
emergency responders.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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